Cas no 29943-42-8 (oxan-4-one)

oxan-4-one Properties

Names and Identifiers

• Tetrahydro-4H-pyran-4-one
• 2,3,5,6-Tetrahydro-4-pyranone
• 4-Oxacyclohexanone
• Tetrahydro-4-pyrone
• TETRAHYDRO-GAMMA-PYRONE
• TETRAHYDROPYRAN-4-ONE
• TETRAHYDRO-2H-PYRAN-4-ONE
• 4-OXOTETRAHYDROPYRAN
• 4-Oxotetrahydopyran
• Dihydro-2H-pyran-4(3H)-one
• 2,3,5,6-tetrahydropyran-4-one
• 4H-tetrahydropyran-4-one
• 4-THP
• Oxan-4-one
• Tetrahydro-4H-pyran
• tetrahydro-4-pyranone
• TetrahydroHpyranone
• Tetrahydropyran-4-on
• 4H-Pyran-4-one, tetrahydro-
• tetrahydro-pyran-4-one
• Tetrahydro-.gamma.-pyrone
• JMJRYTGVHCAYCT-UHFFFAOYSA-N
• 2H-3,5,6-trihydropyran-4-one
• zlchem 341
• 4-oxo-tetrahydropyran
• tetrahyd
• Tetrahydro-2H-pyran-4-one
• PB24536
• DTXSID70184048
• InChI=1/C5H8O2/c6-5-1-3-7-4-2-5/h1-4H
• dihydro-2H-pyran-4 (3H)-one
• AKOS000321371
• EN300-43315
• Q-201813
• A5539
• 143562-54-3
• CS-D0601
• J-007839
• FT-0601097
• tetrahydro-pyran-4-on
• 29943-42-8
• tetrahydro-4H-pyran4-one
• F0001-0924
• EINECS 249-967-2
• tetrahydo-4H-pyran-4-one
• HY-76487
• dihydro-2H-pyran 4(3H)-one
• Tetrahydro-4H-pyran-4-one, 99%
• AM20090400
• BCP27572
• PS-9329
• tetrahydro-pyran4-one
• dihydro-2H-pyran-4-one
• SCHEMBL3221
• terahydro-4H-pyran-4-one
• tetrahydro4H-pyran-4-one
• MFCD00006581
• tetrahyro-4H-pyran-4-one
• tetrahydropyran-4 one
• tetrahydro pyran-4-one
• 4-TETRAHYDROPYRANONE
• tetrahydro-4-h-pyran-4-one
• dihydro-2H-pyran-4-(3H)-one
• 4-oxotetrahydro-2H-pyrane
• BP-12696
• T1806
• tetrahydro-4H-pyrane-4-one
• NS00028811
• N8SV5GRB9E
• Tetrahydro-4H-pyran-4-one,98%
• ALBB-008898
• DTXCID80106539
• STK505649
• DB-353109
• BBL027597
• +Expand

• MDL： MFCD00006581
• InChIKey： JMJRYTGVHCAYCT-UHFFFAOYSA-N
• Inchi： 1S/C5H8O2/c6-5-1-3-7-4-2-5/h1-4H2
• SMILES： O1C([H])([H])C([H])([H])C(C([H])([H])C1([H])[H])=O
• BRN： 106463

Computed Properties

• Exact Mass: 100.052429g/mol
• Surface Charge: 0
• XLogP3: -0.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 100.052429g/mol
• Monoisotopic Mass: 100.052429g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 7
• Complexity: 70.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 0.36590
• PSA: 26.30000
• Refractive Index: n20/D 1.452(lit.)
• Water Partition Coefficient: MISCIBLE
• Boiling Point: 69°C/18mmHg(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• Color/Form: Colorless to Yellow Liquid
• Solubility: Not determined
• Sensitiveness: Sensitive to air
• Density: 1.084 g/mL at 25 °C(lit.)

oxan-4-one Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3.2
• Dangerous goods sign： Xi F
• Hazardous Material transportation number：UN 1224 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3
• FLUKA BRAND F CODES：10

oxan-4-one Customs Data

• HS CODE：29329995
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%